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Compound of Interest

Compound Name: Edetate trisodium monohydrate

Cat. No.: B081004

For Researchers, Scientists, and Drug Development Professionals

Trisodium ethylenediaminetetraacetic acid (Trisodium EDTA) is a salt of EDTA, a widely utilized
aminopolycarboxylic acid that functions as a potent metal ion chelator.[1][2] Its remarkable
ability to form stable, water-soluble complexes with a wide range of di- and trivalent metal
cations makes it an indispensable tool in diverse scientific and industrial fields, including
pharmaceutical formulations, biomedical research, and analytical chemistry.[3] This guide
provides a detailed examination of the core principles governing the chelating properties of
Trisodium EDTA in agueous environments, with a focus on the thermodynamic stability of its
complexes, the critical influence of pH, and the experimental methodologies used for its
characterization.

The Mechanism of EDTA Chelation

Ethylenediaminetetraacetic acid is a hexadentate ligand, meaning it has six donor sites for
binding a metal ion: two nitrogen atoms and four carboxyl groups.[4] In aqueous solution, the
anionic form of EDTA envelops a metal ion, coordinating with it at these six points to form a
stable, cage-like octahedral complex known as a chelate. This multi-site binding, often
described as the "chelate effect,” results in a complex that is significantly more stable than
those formed by monodentate ligands (ligands that bind at only one point). The strong grasp of
EDTA on the metal ion is a key reason for its effectiveness as a chelating agent.
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Metal-EDTA Chelate Complex (Octahedral Geometry)

Trisodium EDTA Structure
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Influence of pH on EDTA Species and Chelation Efficiency
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Prepare Sample:

- Aliquot of metal ion solution
- Add pH 10 buffer

- Add metallochromic indicator

l

Set up Titration:
- Burette with standard EDTA
- Beaker with sample
- lon-Selective & Ref. Electrodes

'

Titrate with EDTA:
- Add titrant in increments
- Record potential (mV) after each addition

ontinue additions

Observe Endpoint:
- Sharp change in potential
- Sharp color change of indicator

ndpoint reached

Plot Data:
Potential (mV) vs. Volume of EDTA (mL)

l

Galculate Metal lon ConcentratiorD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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